potassium;[(2R,3S,4R,5R,6R)-5-acetamido-3,4-dihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl sulfate

• IUPAC Name: potassium;[(2R,3S,4R,5R,6R)-5-acetamido-3,4-dihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl sulfate
• InChI: InChI=1S/C18H21NO11S.K/c1-8-5-14(21)29-12-6-10(3-4-11(8)12)28-18-15(19-9(2)20)17(23)16(22)13(30-18)7-27-31(24,25)26;/h3-6,13,15-18,22-23H,7H2,1-2H3,(H,19,20)(H,24,25,26);/q;+1/p-1/t13-,15-,16-,17-,18+;/m1./s1
• InChI Key: TYSZCFCWZWWIHC-FBFKMQNYSA-M
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COS(=O)(=O)[O-])O)O)NC(=O)C.[K+]
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COS(=O)(=O)[O-])O)O)NC(=O)C.[K+]
• Molecular Formula: C18H20KNO11S
• DSSTOX Substance ID: DTXSID90858118
• Molecular Weight: 497.5 g/mol
• CAS No.: 210357-37-2

Description

Potassium;[(2R,3S,4R,5R,6R)-5-acetamido-3,4-dihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl sulfate, also known as this compound, is a useful research compound. Its molecular formula is C18H20KNO11S and its molecular weight is 497.512. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and chemical behavior of similar potassium compounds have been a subject of research for decades. For instance, Ueno (1966) investigated the synthesis and ring isomerization of benzochromones, which are structurally related to the requested compound, providing insights into their chemical properties and potential applications in scientific research Ueno, 1966.

Coordination Chemistry and Polymer Research

• Low et al. (2001) explored the coordination chemistry of potassium compounds, demonstrating the formation of a three-dimensional coordination polymer, highlighting the compound's relevance in the development of new materials Low et al., 2001.

Novel Compound Synthesis

• Yudina et al. (2011) reported on the unusual reaction outcomes of potassium compounds with copper(II) chloride, underscoring the potential for discovering new reactions and compounds through the study of potassium-based chemicals Yudina et al., 2011.

Potential Therapeutic Applications

• Research on benzopyran-based compounds, such as those described by Yoon et al. (1998), can lead to the discovery of new potassium-channel openers with cardiovascular therapeutic activities, emphasizing the importance of such compounds in medicinal chemistry Yoon et al., 1998.

Agricultural and Environmental Applications

• The study by Yang et al. (2017) on polymer-coated potassium chloride's effects on cotton yield and soil potassium highlights the relevance of potassium compounds in agriculture and environmental science, showing how they can improve crop yields and soil quality Yang et al., 2017.

Biochemical Analysis

Biochemical Properties

This compound is a fluorogenic substrate for assays of N-Acetyl-a-D-glucosaminidase . It interacts with the enzyme N-Acetyl-a-D-glucosaminidase, which cleaves the compound, releasing 4-methylumbelliferone . This reaction can be used to quantify the activity of N-Acetyl-a-D-glucosaminidase .

Cellular Effects

It is known that the compound can influence cell function through its interactions with enzymes such as N-Acetyl-a-D-glucosaminidase

Molecular Mechanism

The molecular mechanism of action of 4-Methylumbelliferyl2-acetamido-2-deoxy-a-D-glucopyranoside-6-O-sulfatepotassiumsalt involves its interaction with the enzyme N-Acetyl-a-D-glucosaminidase . The enzyme cleaves the compound, releasing 4-methylumbelliferone . This reaction can be used to quantify the activity of N-Acetyl-a-D-glucosaminidase .